3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]urea
• InChI: InChI=1S/C19H20N4O4/c24-18-2-1-7-23(18)17-9-14(5-6-20-17)11-22-19(25)21-10-13-3-4-15-16(8-13)27-12-26-15/h3-6,8-9H,1-2,7,10-12H2,(H2,21,22,25)
• InChI Key: YXPXQWVZYRPFLF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=NC=CC(=C2)CNC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.4 g/mol

Description

The compound contains a 1,3-benzodioxol-5-yl group, which is a common moiety in many bioactive molecules. It also contains a pyridin-4-yl group, which is a part of many pharmaceutical drugs. The urea group in the compound suggests that it might have some biological activity, as urea derivatives are known to exhibit a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using various spectroscopic techniques such as NMR, IR, and mass spectrometry. The benzodioxole and pyridine rings in the compound would give characteristic signals in the NMR and IR spectra.

Chemical Reactions Analysis

The chemical reactivity of the compound would depend on the functional groups present in the molecule. The benzodioxole and pyridine rings might undergo electrophilic substitution reactions. The urea group could react with various reagents to form derivatives.

Safety and Hazards

The safety and hazards associated with the compound would depend on its structure and biological activity. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

The compound could be a subject of future research in medicinal chemistry due to the presence of the benzodioxole and pyridine rings, which are common in many bioactive compounds. Further studies could focus on the synthesis, characterization, and biological activity of the compound.